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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207 Get Quote

An In-depth Technical Guide to 6-Chloro-5-
nitropicolinic Acid
Disclaimer: Detailed experimental data and specific, validated protocols for the synthesis and

analysis of 6-Chloro-5-nitropicolinic acid are not readily available in publicly accessible

scientific literature or patents based on a comprehensive search. The information provided

herein is a compilation of available data from chemical suppliers, computational predictions,

and general knowledge of related chemical compounds.

This technical guide offers a summary of the known physical and chemical properties of 6-
Chloro-5-nitropicolinic acid, intended for researchers, scientists, and drug development

professionals. Due to the limited availability of experimental data, some of the presented

information is based on computational predictions.

Physicochemical Properties
The fundamental physical and chemical identifiers for 6-Chloro-5-nitropicolinic acid are

summarized below. It is important to note that while some properties like molecular weight are

calculated and exact, others such as boiling and melting points are often predictions and

should be treated as estimates until experimentally verified.

Table 1: Physicochemical Properties of 6-Chloro-5-nitropicolinic acid
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Property Value Source/Type

IUPAC Name
6-Chloro-5-nitropyridine-2-

carboxylic acid

Synonyms
6-chloro-5-nitro-2-

pyridinecarboxylic acid
[1]

CAS Number 353277-27-7 [1]

Molecular Formula C₆H₃ClN₂O₄ [1]

Molecular Weight 202.55 g/mol [1]

Physical Form Solid [1]

Melting Point

~240-242 °C (for the related

isomer 6-chloro-5-

nitropyridine-3-carboxylic acid)

[2] (Predicted)

Boiling Point Not available

Solubility

Low solubility in water; soluble

in some organic solvents like

chloroform and acetone (for

the related isomer 6-chloro-5-

nitropyridine-3-carboxylic acid)

[2] (Qualitative)

pKa Not available

InChI Key
WMPMXUCWDZXMEW-

UHFFFAOYSA-N
[1]

Chemical Properties and Reactivity
The chemical behavior of 6-Chloro-5-nitropicolinic acid is dictated by the interplay of its three

key functional groups: the carboxylic acid, the chloro substituent, and the nitro group on the

pyridine ring.

Acidity: The carboxylic acid group imparts acidic properties to the molecule. The presence of

two electron-withdrawing groups (chloro and nitro) on the pyridine ring is expected to
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increase the acidity of the carboxylic acid compared to unsubstituted picolinic acid, thus

lowering its pKa.

Reactivity of the Pyridine Ring: The pyridine ring is electron-deficient, and this deficiency is

further enhanced by the strongly electron-withdrawing nitro and chloro groups. This

electronic nature makes the ring susceptible to nucleophilic aromatic substitution (SNAr),

particularly at the positions activated by the nitro group (ortho and para). The chlorine atom

at the 6-position is a good leaving group and is prone to be displaced by various

nucleophiles.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

using a variety of reducing agents, such as metals in acidic media (e.g., Fe/HCl, SnCl₂/HCl)

or catalytic hydrogenation. This transformation is a common strategy in organic synthesis to

introduce an amino group, which can then be further functionalized.

Stability: As a nitroaromatic compound, 6-Chloro-5-nitropicolinic acid should be handled

with care. While generally stable under standard conditions, nitroaromatic compounds can

be sensitive to heat and shock, especially in the presence of impurities. It should be stored in

a cool, dry, and well-ventilated place, away from heat sources and strong oxidizing agents.[1]

The recommended storage condition is under an inert atmosphere at 2-8°C.[1]
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Key Reactive Sites

6-Chloro-5-nitropicolinic acid

Carboxylic Acid GroupAcidity (pKa)
Esterification

Amidation

Chloro Group (C6)
Nucleophilic Aromatic
Substitution (SNAr)

Nitro Group (C5)

Reduction to Amine
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Generalized Synthesis

Purification

Analysis

Starting Material
(e.g., Substituted Picoline)

Oxidation of Methyl Group
to Carboxylic Acid

Nitration of Pyridine Ring

Chlorination of Pyridine Ring

Crude 6-Chloro-5-nitropicolinic acid

Recrystallization from
 a suitable solvent

Filtration and Washing

Drying under Vacuum

Pure 6-Chloro-5-nitropicolinic acid

Melting Point Determination NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry IR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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